Cas no 846023-27-6 (4-ethoxy-3-iodoaniline)

• Product Name: 4-ethoxy-3-iodoaniline
• CAS No: 846023-27-6
• MF: C₈H₁₀INO
• MW: 263.075574398041
• CID: 3361165
• PubChem ID: 57419509
• Update Time: 2025-07-18

4-ethoxy-3-iodoaniline Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 4-ETHOXY-3-IODO-
• 4-ethoxy-3-iodoaniline
• AKOS015436373
• EN300-1295615
• (4-ethoxy-3-iodophenyl)amine
• SCHEMBL4964259
• VVRRAOLICRALTG-UHFFFAOYSA-N
• 846023-27-6
• 4-ETHOXY-3-IODO-BENZENAMINE

• Inchi： 1S/C8H10INO/c1-2-11-8-4-3-6(10)5-7(8)9/h3-5H,2,10H2,1H3
• InChI Key： VVRRAOLICRALTG-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OCC)C(I)=C1

Computed Properties

• Exact Mass: 262.98071Da
• Monoisotopic Mass: 262.98071Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.3Ų

Additional information on 4-ethoxy-3-iodoaniline

Comprehensive Overview of 4-Ethoxy-3-iodoaniline (CAS No. 846023-27-6): Properties, Applications, and Industry Insights

4-Ethoxy-3-iodoaniline (CAS No. 846023-27-6) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This iodinated aniline derivative combines an ethoxy group with an iodine substituent, making it a valuable intermediate for synthesizing complex molecules. Its molecular formula, C₈H₁₀INO, and precise chemical structure have been characterized through advanced analytical techniques like NMR and mass spectrometry.

In recent years, the demand for halogenated aromatic amines like 4-Ethoxy-3-iodoaniline has surged, driven by their role in developing targeted therapeutics and crop protection agents. Researchers particularly value its electron-rich aromatic ring, which facilitates cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig transformations. These reactions are pivotal for creating biologically active compounds, aligning with current trends in precision medicine and sustainable agriculture.

The compound's physicochemical properties—including a melting point range of 98-102°C and moderate solubility in polar organic solvents—make it suitable for diverse synthetic protocols. Laboratories often employ 4-Ethoxy-3-iodoaniline as a building block for heterocyclic frameworks, addressing growing interest in small-molecule drug discovery. Its stability under inert atmospheres and compatibility with microwave-assisted synthesis techniques further enhance its utility in high-throughput screening environments.

From an industrial perspective, 846023-27-6 exemplifies the shift toward atom-efficient halogenation methods. Manufacturers now prioritize regioselective iodination processes to minimize waste, responding to the pharmaceutical industry's emphasis on green chemistry principles. Analytical challenges in quantifying trace impurities have been addressed through advanced HPLC-UV methods, ensuring compliance with stringent ICH guidelines for pharmaceutical intermediates.

Emerging applications include its use in fluorescent probes for cellular imaging and as a precursor for metal-organic frameworks (MOFs) with potential in gas storage. These developments correlate with rising searches for "iodoarene applications" and "aniline derivatives in material science," reflecting interdisciplinary interest. Storage recommendations typically suggest amber glass containers under nitrogen to preserve the compound's photo-stability, a detail frequently queried by laboratory technicians.

Quality control protocols for CAS 846023-27-6 emphasize residual solvent analysis and heavy metal screening, particularly for GMP-grade material. The compound's structure-activity relationships continue to be explored in medicinal chemistry, with recent studies investigating its incorporation into kinase inhibitor scaffolds. Such investigations align with trending topics like "fragment-based drug design" and "catalytic C-N bond formation," frequently discussed in recent literature.

Supply chain considerations for 4-Ethoxy-3-iodoaniline highlight the importance of batch-to-batch consistency, especially for preclinical research. Regulatory documentation typically includes detailed spectroscopic characterization data and safety data sheets compliant with REACH regulations. The compound's role in high-value chemical synthesis positions it as a strategic material for R&D organizations investing in next-generation therapeutics.

Ongoing research explores novel continuous flow chemistry approaches for derivatives of 846023-27-6, addressing industry demands for process intensification. Computational studies of its electronic properties provide insights for designing electron-transfer mediators, relevant to renewable energy applications. These multidisciplinary connections make 4-Ethoxy-3-iodoaniline a compound of sustained scientific interest across academic and industrial sectors.